Cas no 946235-73-0 (methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 946235-73-0
• MF: C₁₄H₁₄ClN₃O₃S
• MW: 339.797260761261
• CID: 6566210
• Update Time: 2025-06-11

methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate
• BZYIHMIOMRDXSZ-UHFFFAOYSA-N

• Inchi： 1S/C14H14ClN3O3S/c1-18(11-6-4-3-5-10(11)15)12(19)7-9-8-22-13(16-9)17-14(20)21-2/h3-6,8H,7H2,1-2H3,(H,16,17,20)
• InChI Key： HTBJPNBTIZAAEV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1=NC(CC(N(C2=CC=CC=C2Cl)C)=O)=CS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate

Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate (CAS No. 946235-73-0): A Comprehensive Overview

Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate, identified by its CAS number 946235-73-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug discovery and development. The 1,3-thiazole core and the presence of multiple functional groups, including a carbamate moiety and a 2-chlorophenyl substituent, make it a versatile scaffold for medicinal chemistry investigations.

The structural complexity of Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate arises from its intricate arrangement of atoms and functional groups. The 1,3-thiazole ring is a heterocyclic compound that is widely recognized for its biological activity and role in various pharmacological agents. The incorporation of a carbamate group into this framework introduces additional reactivity and binding potential, which can be exploited in the design of novel therapeutic compounds.

In recent years, there has been growing interest in the development of new molecules based on the 1,3-thiazole scaffold due to their demonstrated efficacy in various biological assays. The presence of the 2-chlorophenyl group further enhances the structural diversity of this compound, allowing for fine-tuning of its pharmacokinetic and pharmacodynamic properties. This combination of features makes Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate a promising candidate for further investigation in the context of drug discovery.

The synthesis of Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the 1,3-thiazole ring, the introduction of the carbamate group, and the attachment of the 2-chlorophenyl substituent. Advanced synthetic techniques and methodologies are employed to achieve these transformations efficiently.

The biological activity of Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate has been explored in various preclinical studies. These investigations have revealed potential therapeutic applications in areas such as anti-inflammatory and antimicrobial agents. The compound's ability to interact with biological targets suggests that it may have a broad spectrum of activity, making it an attractive candidate for further development.

The role of computational chemistry and molecular modeling in understanding the interactions between Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate and its biological targets has been increasingly recognized. These tools provide valuable insights into the compound's binding affinity and mechanism of action, which are crucial for optimizing its pharmacological properties. By leveraging computational methods, researchers can accelerate the drug discovery process and identify promising candidates for further validation.

The future prospects for Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate are promising. Ongoing research aims to explore its potential applications in clinical settings and to develop novel derivatives with enhanced efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, Methyl N-4-({(2-chlorophenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate (CAS No. 946235-73-0) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for drug discovery, and ongoing studies continue to uncover its therapeutic applications. As our understanding of molecular interactions advances, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.